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Compound of Interest

Compound Name: Sitogluside

CAS No.: 474-58-8

Cat. No.: B1680990 Get Quote

This in-depth guide provides a comprehensive overview of Sitogluside (CAS No. 474-58-8), a

naturally occurring phytosterol glycoside. Intended for researchers, scientists, and

professionals in drug development, this document delves into the core molecular and

physicochemical properties of sitogluside, offering foundational knowledge for its application

in scientific research.

Chemical Identity and Nomenclature
Sitogluside, a compound of significant interest in various research fields, is systematically

identified by the Chemical Abstracts Service (CAS) with the registration number 474-58-8[1][2]

[3][4][5][6][7][8][9]. It is also known by a variety of synonyms, reflecting its broad study and

presence in diverse biological sources. These include Daucosterol, Eleutheroside A, β-

Sitosterol-D-glucoside, and Coriandrinol[1][3][4][5][10]. Structurally, it is the β-D-glucoside of β-

sitosterol, meaning a β-sitosterol molecule is linked to a glucose molecule[5][8][11].

Molecular Properties: A Quantitative Overview
The fundamental molecular characteristics of sitogluside are summarized in the table below,

providing a quick reference for its quantitative attributes.
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Property Value Source(s)

CAS Number 474-58-8 [1][2][3][4][5][6][7][8][9]

Molecular Formula C35H60O6 [1][2][4][6][8][10][12]

Molecular Weight 576.85 g/mol [2][3][4][5][6][7][8][11]

Formal Name
(3β)-stigmast-5-en-3-yl β-D-

glucopyranoside
[1]

Structural Elucidation
The chemical structure of sitogluside is foundational to understanding its biological activity. It

consists of a steroid nucleus (the aglycone, β-sitosterol) attached to a sugar moiety (glycone,

glucose). This glycosidic linkage is crucial for its solubility and interaction with biological

systems.

Chemical Structure Representation
Caption: 2D Chemical Structure of Sitogluside.

Stereochemistry and Isomeric Forms
The stereochemistry of sitogluside is complex, with multiple chiral centers in both the steroid

and glucose components. The naturally occurring and most commonly studied form is β-

sitosterol-D-glucoside. The specific stereoisomeric configuration is critical for its biological

recognition and activity.

Physicochemical Properties
The physical and chemical properties of sitogluside dictate its behavior in experimental

settings and its pharmacokinetic profile.

Solubility Profile
Water: Practically insoluble[7][11]. This low aqueous solubility is a critical consideration for

formulation and in vitro assay design.
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Organic Solvents: Soluble in methanol and Dimethyl Sulfoxide (DMSO)[1][5]. The solubility in

DMSO allows for the preparation of stock solutions for cell-based assays.

Physical Characteristics
Appearance: Solid[1][11].

Boiling Point: Estimated to be around 673.60 °C at 760.00 mm Hg[7].

Flash Point: Estimated at 361 °C[2] to 361.20 °C[7].

Biological and Pharmacological Context
Sitogluside exhibits a range of biological activities that are of interest to the drug development

community. It is a naturally occurring phytosterol-like compound[5].

Known Biological Activities
Enzyme Inhibition: It has been shown to inhibit α-amylase and α-glucosidase[1].

Antioxidant Activity: Sitogluside can scavenge DPPH radicals[1].

Anticancer Properties: It has demonstrated inhibitory effects on the proliferation of certain

cancer cell lines, such as HepG2 and SMMC-7721 hepatocellular carcinoma cells, and can

inhibit their migration and invasion[1]. In PC3 and LNCap cells, it has been observed to

increase the expression of proteins involved in apoptosis and autophagy[5].

Antimicrobial Activity: It is active against E. coli and S. aureus and has shown anti-fungal

effects against human pathogenic fungi[1][11].

Neuroprotection: Daucosterol (sitogluside) is suggested to have a neuroprotective effect

and may be a candidate for ischemic stroke treatment, potentially through IGF1-like

activity[13].

Proliferation Enhancement: It has been reported to have proliferation-enhancing activity,

possibly involving the IGF1-AKT pathway[5][13].

Experimental Protocols and Considerations
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When working with sitogluside, its physicochemical properties necessitate specific handling

and experimental design.

Preparation of Stock Solutions

Stock Solution Preparation

Weigh Sitogluside Powder Dissolve in DMSO
(e.g., to 10-20 mM)

Add solvent Vortex/Sonicate
to ensure complete dissolution

Mix thoroughly Store at -20°C or -80°C
(protect from light)

Aliquot and freeze

Click to download full resolution via product page

Caption: Workflow for preparing sitogluside stock solutions.

Protocol:

Accurately weigh the desired amount of sitogluside powder using an analytical balance.

In a sterile, light-protected tube, add the appropriate volume of high-purity DMSO to achieve

the target stock concentration (e.g., 10-20 mM).

Vortex vigorously and/or sonicate in a water bath until the sitogluside is completely

dissolved. Visually inspect for any undissolved particulate matter.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage. Ensure

containers are tightly sealed to prevent moisture absorption by the DMSO.

Considerations for Cell-Based Assays
Due to its low water solubility, when diluting the DMSO stock solution into aqueous cell culture

media, it is crucial to ensure that the final DMSO concentration is non-toxic to the cells

(typically <0.5%). Rapid addition of the stock to the media can cause precipitation. Therefore, it

is recommended to add the stock solution dropwise while vortexing the media to facilitate

dispersion.
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Conclusion
Sitogluside is a multifaceted molecule with a well-defined chemical identity and a growing

body of literature supporting its diverse biological activities. A thorough understanding of its

molecular and physicochemical properties is paramount for any researcher embarking on its

study. This guide provides a foundational repository of this information, intended to facilitate

sound experimental design and accelerate research and development efforts involving this

promising natural compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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